N-cyclohexyl-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide

• IUPAC Name: N-cyclohexyl-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• InChI: InChI=1S/C17H22N4O2/c22-16(18-13-7-2-1-3-8-13)11-6-12-21-17(23)14-9-4-5-10-15(14)19-20-21/h4-5,9-10,13H,1-3,6-8,11-12H2,(H,18,22)
• InChI Key: YBHMNDVTUGZYNP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CCCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol
• CAS No.: 688354-40-7

Description

N-cyclohexyl-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide is a useful research compound. Its molecular formula is C17H22N4O2 and its molecular weight is 314.389. The purity is usually 95%.
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Scientific Research Applications

Catalytic and Synthetic Applications

Research on related chemical structures has shown potential in catalytic processes, particularly in the oxidation of olefins. For instance, sulfonamide-substituted iron phthalocyanine, a compound with structural elements related to N-cyclohexyl-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide, was used to catalyze the oxidation of cyclohexene, leading to the formation of allylic ketones like 2-cyclohexen-1-one. This process emphasizes the importance of design, solubility, and stability in the development of oxidation catalysts (Umit Işci et al., 2014).

Separation Processes

Ionic liquids have been investigated for their effectiveness in separating benzene and cyclohexane, a challenging process due to their close boiling points. The research demonstrates the suitability of certain ionic liquids as extracting solvents, highlighting their potential for improving separation processes in the petrochemical industry. This application is relevant due to the compound's potential interactions with similar chemical species (M. Salleh et al., 2018).

Phase Equilibrium Studies

The study of phase equilibria in binary systems involving ionic liquids and organic solvents or water provides insights into the solubility and miscibility of compounds with structures similar to this compound. Such research is crucial for understanding the interactions and stability of these compounds under various conditions, which can inform their applications in synthesis, separation, and catalysis (U. Domańska et al., 2009).

Synthesis of Nitrogen-containing Heterocycles

The cyanamide moiety is known for its versatility as a building block in the synthesis of nitrogen-containing heterocycles. Research discusses methods for preparing alkyl- and N-acylcyanamides and their reactivity, illustrating the potential pathways for synthesizing complex molecules from simpler precursors. This area of research is directly relevant to the chemical moiety , highlighting its potential in synthetic organic chemistry (Marie-Hélène Larraufie et al., 2012).

Future Directions

The future directions for the study of “N-cyclohexyl-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide” could include further investigation into its synthesis, properties, and potential applications. The benzotriazinone moiety is a structure of interest in various fields of chemistry.